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Compound of Interest

Compound Name: Ethyl phenylacetate

Cat. No.: B125129

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of ethyl phenylacetate as a
fragrance ingredient in perfumery research. This document includes its chemical and physical
properties, olfactory profile, and detailed protocols for its analysis and evaluation.

Introduction to Ethyl Phenylacetate

Ethyl phenylacetate is an aromatic ester that is a significant component in the fragrance and
flavor industries.[1][2] It is a colorless to pale yellow liquid known for its potent, sweet, floral,
and honey-like aroma with hints of rose, jasmine, and a slight waxy, animalic nuance at higher
concentrations.[3][4] While it occurs naturally in trace amounts in various fruits, honey, and
wine, it is primarily produced synthetically for commercial use.[2][3] Its versatility allows it to be
used in a wide range of fragrance applications, from fine perfumes to personal care products.

[1][°]

Physicochemical and Olfactory Properties

A thorough understanding of the physicochemical and olfactory properties of ethyl
phenylacetate is crucial for its effective application in perfumery research.

Table 1: Physicochemical Properties of Ethyl Phenylacetate
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Chemical Name

Ethyl 2-phenylacetate

[3]

Ethyl benzeneacetate,

Synonyms ) ) [3]
Phenylacetic acid ethyl ester

CAS Number 101-97-3 [3]

Molecular Formula C10H1202 [3]

Molecular Weight 164.20 g/mol [3]
Clear, colorless to pale yellow

Appearance . [31[4]
liquid

Boiling Point 226-229 °C [4115]

Melting Point -29 °C [5]

Density 1.031 g/cm3 at 20°C [5]

Flash Point 91 °C (Closed Cup) [6]

Vapor Pressure

0.0897 mmHg at 25°C

[5]

Insoluble in water; soluble in

Solubility ethanol, ether, and other [1107118]
organic solvents.
Purity 98.5 - 100.0% (GC) [9]

Table 2: Olfactory Profile of Ethyl Phenylacetate
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Olfactory Characteristic Description References

Odor Type Sweet, Floral, Honey [3]

Intense sweet honey and floral
o notes reminiscent of rose and
Odor Description o _ _ [3][10]
jasmine, with balsamic and

cocoa undertones.

Odor Strength Strong and diffusive. [3]

Odor Threshold in Water 650 ppb [7119]

Consumer Rejection Threshold 160 pg/L (for ethyl 3]

in Wine phenylacetate alone)

Typical Usage Levels in Fine
0.01% - 1% [1]
Fragrance

Experimental Protocols

The following protocols provide detailed methodologies for the analysis and sensory evaluation
of ethyl phenylacetate in a research setting.

This protocol outlines the procedure for the qualitative and quantitative analysis of ethyl
phenylacetate in a fragrance oil sample.

Objective: To identify and quantify ethyl phenylacetate in a complex fragrance mixture.
Materials and Equipment:

e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

e Capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 ym)

e Helium (carrier gas)

» Ethyl phenylacetate standard (=99% purity)

e Solvent (e.g., ethanol or dichloromethane)
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e Volumetric flasks and pipettes
e Autosampler vials
Procedure:
o Standard Preparation:
o Prepare a stock solution of ethyl phenylacetate (1000 ug/mL) in the chosen solvent.

o Create a series of calibration standards by diluting the stock solution to concentrations
ranging from 1 to 100 pg/mL.

e Sample Preparation:

o Accurately weigh approximately 100 mg of the fragrance oil sample into a 10 mL
volumetric flask.

o Dilute the sample with the solvent to the mark and mix thoroughly.

¢ GC-MS Parameters:

[e]

Injector Temperature: 250°C

o

Injection Mode: Split (e.g., 50:1 split ratio)

[¢]

Injection Volume: 1 pL

[¢]

Oven Temperature Program:

= Initial temperature: 60°C, hold for 2 minutes

» Ramp: 5°C/minute to 280°C

= Hold at 280°C for 10 minutes

o Carrier Gas Flow Rate: 1.0 mL/minute (constant flow)

o MS Transfer Line Temperature: 280°C
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o lon Source Temperature: 230°C
o lonization Mode: Electron lonization (El) at 70 eV

o Mass Scan Range: 40-450 amu

e Data Analysis:

o Qualitative Analysis: Identify the ethyl phenylacetate peak in the sample chromatogram
by comparing its retention time and mass spectrum with that of the standard. The mass
spectrum should show characteristic fragments of ethyl phenylacetate.

o Quantitative Analysis: Construct a calibration curve by plotting the peak area of the ethyl
phenylacetate standard against its concentration. Determine the concentration of ethyl
phenylacetate in the sample by interpolating its peak area on the calibration curve.

This protocol describes the methodology for the sensory evaluation of ethyl phenylacetate to
characterize its odor profile and intensity.

Objective: To assess the olfactory characteristics of ethyl phenylacetate using a trained
sensory panel.

Materials:

« Ethyl phenylacetate solutions at various concentrations (e.g., 0.1%, 1%, and 5% in a
suitable solvent like dipropylene glycol or ethanol)

e Odor-free smelling strips

o Glass beakers or vials for sample presentation

e Sensory evaluation booths with controlled lighting and ventilation
» Data collection forms or software

Procedure:

o Panelist Selection and Training:
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o Select a panel of 10-15 individuals based on their olfactory acuity and ability to describe
scents.

o Train the panelists on the terminology used to describe fragrance notes and on the use of
intensity scales.

o Sample Preparation and Presentation:
o Prepare the ethyl phenylacetate solutions at the desired concentrations.

o Dip smelling strips into each solution for a standardized amount of time (e.g., 2 seconds)
and allow the solvent to evaporate for a set period (e.g., 10 seconds).

o Present the smelling strips to the panelists in a randomized and blind manner.
» Evaluation:
o Instruct the panelists to smell each strip and evaluate the following attributes:

» Odor Profile: Describe the character of the scent using a list of descriptors (e.g., sweet,
honey, floral, rosy, fruity, waxy).

» Odor Intensity: Rate the intensity of the odor on a labeled magnitude scale (e.g., 0 = no
odor, 5 = moderate, 10 = extremely strong).

» Odor Tenacity: Evaluate the persistence of the scent on the smelling strip over time
(e.g., at 1 hour, 4 hours, and 24 hours).

o Data Analysis:

[e]

Collect the data from all panelists.

o

Analyze the frequency of use for each descriptor to create an odor profile.

[¢]

Calculate the mean and standard deviation for the intensity and tenacity ratings.

[¢]

Use appropriate statistical methods (e.g., ANOVA) to determine if there are significant
differences in the perception of the different concentrations.
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Signaling Pathways and Experimental Workflows

The perception of fragrance molecules like ethyl phenylacetate is initiated by their interaction
with olfactory receptors in the nasal cavity, triggering a complex signaling cascade.

The binding of an odorant molecule, such as ethyl phenylacetate, to an olfactory receptor
(OR) initiates a G-protein-coupled signaling cascade. This process ultimately leads to the
generation of an action potential that is transmitted to the brain for odor perception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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